7-forskolinyl-2-(3-azido-5-hydroxy-4-iodophenoxy)acetate
7-forskolinyl-2-(3-azido-5-hydroxy-4-iodophenoxy)acetate
Brand Name:
Vulcanchem
CAS No.:
126869-27-0
VCID:
VC0158812
InChI:
InChI=1S/C28H36IN3O9/c1-7-25(4)12-18(35)28(38)26(5)17(34)8-9-24(2,3)22(26)21(37)23(27(28,6)41-25)40-19(36)13-39-14-10-15(31-32-30)20(29)16(33)11-14/h7,10-11,17,21-23,33-34,37-38H,1,8-9,12-13H2,2-6H3/t17-,21-,22-,23-,25+,26-,27+,28-/m1/s1
SMILES:
CC1(CCC(C2(C1C(C(C3(C2(C(=O)CC(O3)(C)C=C)O)C)OC(=O)COC4=CC(=C(C(=C4)O)I)N=[N+]=[N-])O)C)O)C
Molecular Formula:
C28H36IN3O9
Molecular Weight:
685.5 g/mol
7-forskolinyl-2-(3-azido-5-hydroxy-4-iodophenoxy)acetate
CAS No.: 126869-27-0
Main Products
VCID: VC0158812
Molecular Formula: C28H36IN3O9
Molecular Weight: 685.5 g/mol
CAS No. | 126869-27-0 |
---|---|
Product Name | 7-forskolinyl-2-(3-azido-5-hydroxy-4-iodophenoxy)acetate |
Molecular Formula | C28H36IN3O9 |
Molecular Weight | 685.5 g/mol |
IUPAC Name | [(3R,4aS,5R,6R,6aR,10R,10aS,10bR)-3-ethenyl-6,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxo-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-5-yl] 2-(3-azido-5-hydroxy-4-iodophenoxy)acetate |
Standard InChI | InChI=1S/C28H36IN3O9/c1-7-25(4)12-18(35)28(38)26(5)17(34)8-9-24(2,3)22(26)21(37)23(27(28,6)41-25)40-19(36)13-39-14-10-15(31-32-30)20(29)16(33)11-14/h7,10-11,17,21-23,33-34,37-38H,1,8-9,12-13H2,2-6H3/t17-,21-,22-,23-,25+,26-,27+,28-/m1/s1 |
Standard InChIKey | ZXQONDNYHOQFGD-LLMBDLJQSA-N |
Isomeric SMILES | C[C@@]1(CC(=O)[C@]2([C@@]3([C@@H](CCC([C@H]3[C@H]([C@H]([C@@]2(O1)C)OC(=O)COC4=CC(=C(C(=C4)O)I)N=[N+]=[N-])O)(C)C)O)C)O)C=C |
SMILES | CC1(CCC(C2(C1C(C(C3(C2(C(=O)CC(O3)(C)C=C)O)C)OC(=O)COC4=CC(=C(C(=C4)O)I)N=[N+]=[N-])O)C)O)C |
Canonical SMILES | CC1(CCC(C2(C1C(C(C3(C2(C(=O)CC(O3)(C)C=C)O)C)OC(=O)COC4=CC(=C(C(=C4)O)I)N=[N+]=[N-])O)C)O)C |
Synonyms | 7-forskolinyl-2-(3-azido-5-hydroxy-4-iodophenoxy)acetate FAHIA |
PubChem Compound | 3037828 |
Last Modified | Nov 11 2021 |
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